Cas no 1214370-77-0 (3-Amino-5-(trifluoromethyl)picolinic Acid)

• Product Name: 3-Amino-5-(trifluoromethyl)picolinic Acid
• CAS No: 1214370-77-0
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD14702317
• CID: 2182528
• PubChem ID: 46315205
• Update Time: 2025-05-19

3-Amino-5-(trifluoromethyl)picolinic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-trifluoromethyl-pyridine-2-carboxylic acid
• 3-amino-5-(trifluoromethyl)pyridine-2-carboxylic acid
• EN300-365850
• DTXSID60673517
• 1214370-77-0
• AB70580
• 3-AMINO-5-(TRIFLUOROMETHYL)PICOLINICACID
• AKOS023413077
• DB-094159
• AS-41768
• MFCD14702317
• SCHEMBL2373055
• 3-AMINO-5-(TRIFLUOROMETHYL)PICOLINIC ACID
• CS-0169428
• 3-Amino-5-(trifluoromethyl)picolinic Acid

• MDL： MFCD14702317
• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)3-1-4(11)5(6(13)14)12-2-3/h1-2H,11H2,(H,13,14)
• InChI Key： VROTWSPSBWKNQJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1)N)(F)F

Computed Properties

• Exact Mass: 206.03031189g/mol
• Monoisotopic Mass: 206.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Amino-5-(trifluoromethyl)picolinic Acid

Introduction to 3-Amino-5-(trifluoromethyl)picolinic Acid (CAS No. 1214370-77-0) and Its Emerging Applications in Chemical Biology

3-Amino-5-(trifluoromethyl)picolinic Acid, identified by the chemical identifier CAS No. 1214370-77-0, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the picolinic acid family, which is characterized by a pyridine ring substituted with an amino group. The introduction of a trifluoromethyl group at the 5-position of the pyridine ring enhances its reactivity and biological activity, making it a valuable scaffold for drug discovery and material science applications.

The trifluoromethyl group is a key structural feature that imparts distinct electronic and steric properties to the molecule. This modification increases the metabolic stability of the compound, reduces its polarity, and enhances its binding affinity to biological targets. Such characteristics make 3-Amino-5-(trifluoromethyl)picolinic Acid a promising candidate for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic profiles and improved therapeutic efficacy. The incorporation of fluorine atoms into drug molecules has been shown to modulate their bioavailability, metabolic pathways, and interactions with biological receptors. For instance, studies have demonstrated that fluorinated analogs of existing drugs exhibit superior pharmacological properties compared to their non-fluorinated counterparts. This has spurred interest in exploring new fluorinated scaffolds like 3-Amino-5-(trifluoromethyl)picolinic Acid as potential leads for drug development.

One of the most compelling aspects of 3-Amino-5-(trifluoromethyl)picolinic Acid is its role as a precursor in synthesizing more complex biologically active molecules. The presence of both an amino group and a trifluoromethyl group provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. This flexibility has been exploited in the synthesis of novel inhibitors targeting enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH). For example, recent studies have shown that derivatives of 3-Amino-5-(trifluoromethyl)picolinic Acid can selectively inhibit IDH1 and IDH2 enzymes, which are aberrantly activated in certain types of leukemia and gliomas.

The pharmacological potential of 3-Amino-5-(trifluoromethyl)picolinic Acid has also been explored in the context of anti-inflammatory therapies. Inflammatory processes are mediated by various signaling pathways involving enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Researchers have investigated how modifications at the 3-amino and 5-trifluoromethyl positions can influence the inhibitory activity against these enzymes. Preliminary findings suggest that certain derivatives exhibit potent anti-inflammatory effects by modulating key pro-inflammatory mediators.

Another area where 3-Amino-5-(trifluoromethyl)picolinic Acid has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of this compound make it an attractive candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Some studies have reported that derivatives of 3-Amino-5-(trifluoromethyl)picolinic Acid exhibit significant antibacterial activity against Gram-positive and Gram-negative strains.

The synthesis of 3-Amino-5-(trifluoromethyl)picolinic Acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation, amination, and trifluoromethylation. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing waste generation and energy consumption.

The analytical characterization of 3-Amino-5-(trifluoromethyl)picolinic Acid is crucial for ensuring its quality and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. These analytical methods provide reliable data on purity, enantiomeric excess, and other critical parameters essential for regulatory compliance.

In conclusion, 3-Amino-5-(trifluoromethyl)picolinic Acid (CAS No. 1214370-77-0) represents a versatile chemical entity with broad applications in medicinal chemistry and biotechnology. Its unique structural features enable the design of novel therapeutics targeting various diseases, while its synthetic accessibility allows for rapid exploration of new molecular architectures. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.